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Compound of Interest

Compound Name: Cyclopropyl isothiocyanate

Cat. No.: B1219208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclopropyl isothiocyanate is a versatile intermediate compound utilized in the synthesis of

pharmaceuticals and agrochemicals.[1][2] Its unique chemical structure makes it a valuable

building block in organic synthesis. However, its hazardous nature necessitates a thorough

understanding of safety and handling protocols to minimize risks in a laboratory and

manufacturing setting. This technical guide provides an in-depth overview of the safety

precautions, handling procedures, and emergency responses related to cyclopropyl
isothiocyanate.

Hazard Identification and Classification
Cyclopropyl isothiocyanate is classified as a hazardous chemical. It is a flammable liquid and

vapor, toxic if swallowed or inhaled, and causes severe skin burns and eye damage.[3][4][5][6]

[7]

GHS Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1219208?utm_src=pdf-interest
https://www.benchchem.com/product/b1219208?utm_src=pdf-body
https://www.moltuslab.net/cyclopropyl-isothiocyanate-3440789.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8200372.htm
https://www.benchchem.com/product/b1219208?utm_src=pdf-body
https://www.benchchem.com/product/b1219208?utm_src=pdf-body
https://www.benchchem.com/product/b1219208?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/709352
https://pubchem.ncbi.nlm.nih.gov/compound/92463
https://www.fishersci.ca/shop/products/cyclopropyl-isothiocyanate-97-thermo-scientific/p-7045787
https://www.tcichemicals.com/US/en/p/I1121
https://www.echemi.com/produce/pr22070542469-cyclopropyl-isothiocyanate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Flammable Liquids 3

Acute Toxicity, Oral 3

Acute Toxicity, Inhalation 3

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

Source: Sigma-Aldrich, PubChem[3][4]

Hazard Statements:

H226: Flammable liquid and vapor.[3][6]

H301 + H331: Toxic if swallowed or if inhaled.[3][6]

H314: Causes severe skin burns and eye damage.[3][4][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of cyclopropyl isothiocyanate is crucial

for safe handling and storage.
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Property Value

Molecular Formula C4H5NS[2][3]

Molecular Weight 99.15 g/mol [2][3][4]

Appearance
Clear colorless to slightly yellow or pale brown

liquid[2][8]

Density 1.053 g/mL at 25 °C[3][9]

Boiling Point 57-59 °C at 15 mmHg[2]

Flash Point 54.4 °C (129.9 °F) - closed cup[3]

Refractive Index n20/D 1.552[3]

Solubility
Soluble in organic solvents like chloroform and

ethyl acetate (slightly).[1][2]

Safe Handling and Storage
Proper handling and storage procedures are paramount to preventing exposure and accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[10][11][12]

Avoid contact with skin, eyes, and clothing.[10][11][12]

Do not breathe mist, vapors, or spray.[11][13]

Use non-sparking tools and take precautionary measures against static discharge.[6][11][13]

Keep away from heat, sparks, open flames, and other ignition sources.[6][11][13]

Wear appropriate personal protective equipment (PPE).[10][13]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][10][13]
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Keep refrigerated at 2-8°C for maximum stability.[3]

Store under a nitrogen or inert atmosphere to prevent decomposition or reactions with

moisture.[1]

Keep away from incompatible materials such as bases, strong oxidizing agents, amines, and

reducing agents.[13]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling cyclopropyl isothiocyanate.

Protection Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[13]

Skin Protection

Wear appropriate protective gloves (chemical

impermeable) and clothing to prevent skin

exposure.[10][13]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A recommended filter type is for

organic gases and vapors (Type A, Brown,

conforming to EN14387).[13]

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

First Aid Procedures Workflow
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move victim to fresh air. Immediately remove contaminated clothing. Rinse cautiously with pure water
for at least 15 minutes. Rinse mouth with water.

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.
Do not use mouth-to-mouth.

Seek immediate medical attention.

Wash off with soap and plenty of water
for at least 15 minutes.

Seek immediate medical attention.

Remove contact lenses, if present and easy to do.
Continue rinsing.

Seek immediate medical attention.

Do NOT induce vomiting.

Never give anything by mouth to an
unconscious person.

Call a doctor or Poison Control Center
immediately.

Click to download full resolution via product page

Caption: Workflow for first aid procedures following exposure.

Inhalation: Move the victim to fresh air.[10] If breathing is difficult, administer oxygen. If the

victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth resuscitation if

the chemical was ingested or inhaled.[10] Seek immediate medical attention.[13]

Skin Contact: Immediately take off all contaminated clothing.[10] Wash the affected area with

soap and plenty of water for at least 15 minutes.[11] Seek immediate medical attention.[13]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes, ensuring to rinse under

the eyelids.[10][13] If contact lenses are present and can be easily removed, do so and

continue rinsing.[13] Seek immediate medical attention.[13]
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Ingestion: Rinse the mouth with water.[10] Do NOT induce vomiting.[10][13] Never give

anything by mouth to an unconscious person.[10] Call a doctor or Poison Control Center

immediately.[10]

Fire-Fighting Measures
Cyclopropyl isothiocyanate is a flammable liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[10][13] Water spray may be used to cool closed containers.[13]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[13] Containers may explode when heated.[13] Hazardous

combustion products include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO2), and sulfur oxides.[13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10][13]

Accidental Release Measures
In the event of a spill, immediate and careful action is required to contain and clean up the

material safely.

Spill Response Workflow
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Spill Occurs

Ensure adequate ventilation and
remove all sources of ignition.

Evacuate personnel to safe areas.
Keep people away and upwind.

Wear appropriate Personal Protective Equipment (PPE).

Prevent further leakage or spillage if safe to do so.

Do not let the chemical enter drains.

Contain and collect spillage with non-combustible
absorbent material (e.g., sand, silica gel).

Use spark-proof tools and explosion-proof equipment.

Collect in suitable, closed containers for disposal.

Dispose of in accordance with local, regional,
and national regulations.

Click to download full resolution via product page

Caption: Logical workflow for handling an accidental spill.
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Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[10]

[13] Evacuate personnel to safe areas and keep people away from and upwind of the spill.

[10] Wear appropriate PPE, including chemical-impermeable gloves and respiratory

protection.[10]

Environmental Precautions: Prevent the chemical from entering drains, as it should not be

released into the environment.[10]

Methods for Cleaning Up: Contain the spill and soak it up with an inert absorbent material

such as sand, silica gel, or universal binder.[13] Use spark-proof tools and explosion-proof

equipment during cleanup.[13] Collect the absorbed material into suitable, closed containers

for disposal.[10][13]

Disposal Considerations
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[13][14] The material

can be disposed of by a licensed chemical destruction plant or by controlled incineration with

flue gas scrubbing.[10] Do not contaminate water, foodstuffs, feed, or seed by storage or

disposal, and do not discharge into sewer systems.[10] Contaminated packaging should be

triple-rinsed (or equivalent) and offered for recycling or reconditioning, or punctured to render it

unusable before disposal.[10]

Toxicological Information
While comprehensive toxicological data is not fully available, cyclopropyl isothiocyanate is

known to be toxic if swallowed or inhaled and causes severe skin and eye damage.[3][4][13]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[13] As a corrosive material, ingestion can cause severe swelling and damage to the delicate

tissues of the esophagus and stomach, with a danger of perforation.[13]

Experimental Protocols: Detailed experimental methodologies for determining the toxicological

and physical properties of cyclopropyl isothiocyanate are not publicly available in the cited

safety data sheets. These properties are typically determined using standardized testing

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD) for chemical safety testing.
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This guide is intended to provide comprehensive safety and handling information for

cyclopropyl isothiocyanate based on currently available data. It is imperative that all users of

this chemical are thoroughly trained in its safe handling and emergency procedures. Always

refer to the most current Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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